3,7-Dihydroxy-7-ethylcholanoic acid
Description
3,7-Dihydroxy-7-ethylcholanoic acid is a synthetic bile acid derivative characterized by a hydroxyl group at the 3α-position, a hydroxyl group at the 7-position, and an ethyl substituent at the 7-carbon (). This structural modification distinguishes it from natural bile acids, which typically lack alkyl side chains at the 7-position. The compound is part of the ursodeoxycholic acid (UDCA) analog family, designed to enhance metabolic stability or receptor binding properties compared to endogenous bile acids .
Properties
CAS No. |
124729-57-3 |
|---|---|
Molecular Formula |
C10H11N3O2 |
Synonyms |
3,7-dihydroxy-7-ethylcholanoic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Core Structural Features
The cholanoic acid backbone (24-carbon steroid nucleus) is shared among all bile acids. Key differences arise in hydroxylation patterns and substituents:
Receptor Interactions and Therapeutic Potential
- Farnesoid X Receptor (FXR): CDCA is a natural FXR agonist, regulating bile acid homeostasis.
- TGR5 Receptor : UDCA and its analogs activate TGR5, a GPCR involved in glucose metabolism. Structural modifications at C7 could influence TGR5 binding efficacy .
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